(2-{4-[Bis(4-fluorophenyl)methyl]piperazin-1-yl}phenyl)methanol

• IUPAC Name: [2-[4-[bis(4-fluorophenyl)methyl]piperazin-1-yl]phenyl]methanol
• InChI: InChI=1S/C24H24F2N2O/c25-21-9-5-18(6-10-21)24(19-7-11-22(26)12-8-19)28-15-13-27(14-16-28)23-4-2-1-3-20(23)17-29/h1-12,24,29H,13-17H2
• InChI Key: JSFGZPUFCTXDJY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2CO)C(C3=CC=C(C=C3)F)C4=CC=C(C=C4)F
• Molecular Formula: C24H24F2N2O
• DSSTOX Substance ID: DTXSID50661706
• Molecular Weight: 394.5 g/mol
• CAS RN: 914349-61-4

Description

“(2-{4-[Bis(4-fluorophenyl)methyl]piperazin-1-yl}phenyl)methanol” is a complex organic compound. It is a diphenyl methanol building block with two fluorine atoms at the para-position. It is an important building block for synthesizing antipsychotic drugs such as fluspirilene, pimozide, and penfluridol.

Synthesis Analysis

This compound can be synthesized using various methods. For instance, it can be used to synthesize aromatic polyethers through nucleophilic aromatic substitution. The free hydroxy groups can be further functionalized for graft polymer with the ‘grafting to’ method.

Molecular Structure Analysis

The molecular structure of this compound is complex. It contains a piperazine ring, which is a heterocyclic amine, attached to a phenyl group. The phenyl group is further substituted with a methanol group.

Chemical Reactions Analysis

This compound can undergo various chemical reactions due to the presence of reactive functional groups. For instance, it can participate in nucleophilic aromatic substitution reactions to synthesize aromatic polyethers.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a melting point of 43-45 °C. It appears as a white to off-white powder.

Scientific Research Applications

Biochemical Reagents

. .

Synthesis of Other Compounds

The compound may be used to synthesize other complex compounds. .

Development of CB 1 Inverse Agonists

Although not directly related to the compound , a structurally similar compound offers new opportunities for developing novel CB 1 inverse agonists. .

Safety and Hazards

This compound is classified as Acute Tox. 3 Oral - Aquatic Acute 1 - Aquatic Chronic 2 - Eye Dam. 1 - Skin Sens. 1A. It is recommended to avoid breathing its mist, gas, or vapors, and avoid contact with skin and eyes. Personal protective equipment should be used when handling this compound.

Future Directions

The future directions of this compound could involve its use in the synthesis of more complex organic compounds, given its role as a building block in the synthesis of antipsychotic drugs. It could also find applications in the development of new materials, given its ability to undergo various chemical reactions.

Mechanism of Action

Target of Action

• The primary target of this compound is the cannabinoid receptor type 1 (CB1) . It binds selectively to CB1 with a K value of 220 nM .

Pharmacokinetics

• Impact on Bioavailability : The compound’s pharmacokinetic properties influence its bioavailability, but precise data are scarce .